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Compound of Interest

Compound Name: Acephenanthrylene

Cat. No.: B1206934

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of acephenanthrylene, a tetracyclic
polycyclic aromatic hydrocarbon (PAH). This document consolidates critical data on its
molecular structure, chemical formula, and physicochemical properties. It also outlines the
known synthetic approaches and provides a visual representation of its chemical structure for
advanced research and development applications.

Molecular Structure and Formula

Acephenanthrylene is a non-alternant polycyclic aromatic hydrocarbon with the chemical
formula CisH10[1][2][3]. Its structure consists of four fused rings, forming an ortho- and peri-
fused system[1]. The molecule is composed of a phenanthrene system fused with a
cyclopentene ring. This arrangement results in a rigid, planar structure.

IUPAC Name: Acephenanthrylene[1][3]

Synonyms: 4,5-Benzoacenaphthylene, Benz(e)acenaphthylene[1][3]

CAS Registry Number: 201-06-9[2][3]

Molecular Weight: 202.25 g/mol [1][3]
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The connectivity and arrangement of atoms can be unambiguously represented by the
following identifiers:

« SMILES:C1=CC=C2C(=C1)C=C3C=CC4=C3C2=CC=C4[1]
e INChl:InChI=1S/C16H10/c1-2-6-14-12(4-1)10-13-9-8-11-5-3-7-15(14)16(11)13/h1-10H[1][2]

Physicochemical and Spectroscopic Data

A summary of key quantitative data for acephenanthrylene is presented in the table below.
These properties are essential for understanding its behavior in various experimental and
biological systems.

Property Value Source
Molecular Formula Cie6H1o0 PubChem[1], NIST[2]
Molecular Weight 202.25 g/mol PubChem[1], Wikipedia[3]
Standard Gibbs Free Energy i
) 491.18 kJ/mol Cheméo (Calculated)[4]
of Formation (AfG®)
Enthalpy of Formation i
367.77 kd/mol Cheméo (Calculated)[4]
(AfH°gas)
Enthalpy of Fusion (AfusH®) 24.49 kJ/mol Cheméo (Calculated)[4]
Enthalpy of Vaporization i
59.09 kJ/mol Cheméo (Calculated)[4]
(AvapH®)
LogP (Octanol/Water Partition i
o 4.477 Chemeéo (Calculated)[4]
Coefficient)
Water Solubility (log10WS) -5.93 mol/L Cheméo (Calculated)[4]
Critical Pressure (Pc) 3072.75 kPa Cheméo (Calculated)[4]
Kovats Retention Index 2036 (Standard non-polar) PubChem, NIST[1]

Note: Some of the thermodynamic and physical properties listed are computed values and
should be used as estimates. Experimental verification is recommended.
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Synthesis and Experimental Protocols

Detailed, step-by-step experimental protocols for the synthesis of acephenanthrylene are not
extensively detailed in readily accessible literature. However, a known synthetic route has been
reported, which provides a strategic approach for its preparation.

General Synthetic Strategy:

A reported synthesis of acephenanthrylene involves a four-step process commencing with the
cyclization of 4-(5-acenaphthenyl)butyric acid[3]. While the specific reagents and reaction
conditions for each step are not fully detailed in the available literature, this precursor suggests
a synthetic pathway involving intramolecular cyclization to form the fourth ring onto the
acenaphthene core, followed by aromatization to yield the final acephenanthrylene structure.

The synthesis of related polycyclic aromatic hydrocarbons often involves methods such as
photocyclodehydrogenation of stilbene-type precursors. An improved protocol for this reaction
utilizes tetrahydrofuran (THF) as a scavenger for hydriodic acid generated during iodine-
mediated photodehydrocyclization. This general methodology is effective for creating
phenanthrene cores and could potentially be adapted for the synthesis of more complex PAHs
like acephenanthrylene.

Due to the lack of a detailed published protocol, researchers aiming to synthesize
acephenanthrylene may need to undertake methods development based on these
established strategies for PAH synthesis.

Molecular Visualization

The following diagram illustrates the molecular structure of acephenanthrylene, rendered
using the Graphviz DOT language to provide a clear and accurate representation of its fused-
ring system.

Caption: 2D molecular structure of acephenanthrylene (CisH1o).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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